Cas no 10039-39-1 (3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI))

3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI) structure
10039-39-1 structure
Product Name:3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI)
CAS No:10039-39-1
MF:C12H22O3
MW:214.301284313202
CID:170606
PubChem ID:61457
Update Time:2025-04-19

3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI)
    • (5-hexyloxolan-3-yl) acetate
    • 3-Furanol, 5-hexyltetrahydro-, acetate
    • 2-HEXYL-4-ACETOXYTETRAHYDROFURAN
    • 5-hexyltetrahydrofuran-3-yl acetate
    • 2-HEXYL-4-ACETOXYTETRAHYDROFURAN (RE-GRAS)
    • 4-Acetoxy-2-hexyltetrahydrofuran
    • 2-Hexyltetrahydrofuran-4-yl acetate
    • 5-HEXYLOXOLAN-3-YL ACETATE
    • Q27264083
    • 677FSS3W4M
    • 5-hexyl-3-tetrahydrofuryl acetate
    • 5-Hexyltetrahydro-3-furanyl acetate
    • SCHEMBL3505780
    • CHEBI:171810
    • DTXSID90864198
    • 10039-39-1
    • UNII-677FSS3W4M
    • Inchi: 1S/C12H22O3/c1-3-4-5-6-7-11-8-12(9-14-11)15-10(2)13/h11-12H,3-9H2,1-2H3
    • InChI Key: IAJCTZJZXRAPDK-UHFFFAOYSA-N
    • SMILES: O1CC(CC1CCCCCC)OC(C)=O

Computed Properties

  • Exact Mass: 214.15696
  • Monoisotopic Mass: 214.156895
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 0.97
  • Boiling Point: 276.3°Cat760mmHg
  • Flash Point: 110.7°C
  • Refractive Index: 1.452
  • PSA: 66.76
  • FEMA: 2566 | 2-HEXYL-4-ACETOXYTETRAHYDROFURAN (RE-GRAS)

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